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Compound of Interest

Compound Name: 6-Fluoro-5-iodoquinoline

Cat. No.: B15064589

Initial Assessment: Following a comprehensive search for "6-Fluoro-5-iodoquinoline,” it has
been determined that this specific chemical compound is not readily documented in publicly
available scientific literature, chemical databases, or commercial catalogs. There is no specific
CAS number or established IUPAC name associated with 6-Fluoro-5-iodoquinoline, which
strongly suggests it is either a novel compound or one that has not been extensively
synthesized or characterized.

This absence of foundational data precludes the creation of a detailed technical guide as
requested, as critical information regarding its physicochemical properties, experimental
protocols for its use or synthesis, and any relevant biological pathways is not available.

However, to provide valuable insights for researchers, scientists, and drug development
professionals working with related structures, this guide will focus on the constituent
components and closely related analogs of the requested molecule: specifically, 6-
fluoroquinolines and iodo-substituted quinolines. This information can serve as a foundational
resource for those considering the synthesis and potential applications of 6-Fluoro-5-
iodoquinoline.

Part 1: The Quinoline Core and Key Substituents

The quinoline scaffold is a fundamental heterocyclic aromatic compound that is a cornerstone
in medicinal chemistry. Its derivatives are known to possess a wide range of biological
activities, including antimicrobial, anticancer, and anti-inflammatory properties. The introduction
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of halogen substituents, such as fluorine and iodine, can significantly modulate the
pharmacokinetic and pharmacodynamic properties of the quinoline core.

Table 1: Properties of Related Quinolines
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Compound
Name

CAS Number

Molecular
Formula

Molecular
Weight ( g/mol

)

Key
Characteristic
s

6-Fluoroquinoline

396-30-5

CoHeFN

147.15

A key
intermediate in
the synthesis of
fluoroquinolone
antibiotics.[1]
The fluorine
atom often
enhances
metabolic
stability and
receptor binding

affinity.

6-lodoquinoline

13327-31-6

CoHsIN

255.06

Used as a
reactant in
various chemical
syntheses. The
iodine atom can
serve as a
handle for further
functionalization
through cross-
coupling

reactions.

6-Fluoro-5-iodo-
2,8-

dimethylquinoline

1420793-62-9

C11HoFIN

289.10

A more complex
substituted
quinoline,
indicating that
multi-substituted
fluoro-iodo-
guinolines can

be synthesized.

[2]
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Part 2: Potential Synthetic Strategies

While a specific protocol for 6-Fluoro-5-iodoquinoline is not available, a plausible synthetic
route can be conceptualized based on established quinoline synthesis methodologies. A
common approach is the Skraup synthesis or its variations.

A logical workflow for a potential synthesis could be as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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